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Introduction
Quina scrapers are a distinctive stone tool type characteristic of the Middle Paleolithic,

particularly associated with the Mousterian techno-complex.[1][2] These tools are defined by

their thick cross-sections and a specific type of steep, scalar, overlapping retouch known as

"Quina retouch."[1] Experimental replication of Quina scrapers is a crucial methodology for

understanding the technological choices, motor skills, and functional constraints faced by

Neanderthal toolmakers. These controlled studies allow researchers to investigate the

relationship between raw material properties, knapping techniques, and the final morphological

and functional characteristics of the tools. Furthermore, replication studies provide a baseline

for interpreting archaeological assemblages, including the analysis of debitage and the use-life

of tools.

Functionally, Quina scrapers are thought to have been robust tools used for heavy-duty tasks.

Use-wear analyses on archaeological examples and replicated tools suggest they were

employed in activities such as butchery, hide working, and woodworking.[3][4][5] The

characteristic Quina retouch is hypothesized to be a method for resharpening and maintaining

a durable, steep working edge on thick blanks, allowing for prolonged use.[4]
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Data Presentation: Quantitative Analysis of
Replicated Quina Scrapers
The following table summarizes representative quantitative data derived from experimental

replication studies and analysis of archaeological assemblages of Quina scrapers. This data

provides a baseline for researchers conducting their own replication experiments.
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Parameter Blank Type Value Range Mean Value Notes

Blank

Dimensions

Length

Thick

Cortical/Semi-

Cortical Flake

40 - 70 mm 50 mm

Blanks are

typically short

and wide.[2]

Width

Thick

Cortical/Semi-

Cortical Flake

35 - 60 mm 45 mm

Asymmetry in

blank shape is

common.[6]

Thickness

Thick

Cortical/Semi-

Cortical Flake

15 - 30 mm 20 mm

Thickness is a

key selection

criterion for

producing Quina

retouch.[6][7]

Edge Angle

Initial Edge Angle

(Unretouched

Blank)

Thick

Cortical/Semi-

Cortical Flake

30° - 50° 40°

The initial angle

of the blank edge

before retouch.

Final Edge Angle

(After Quina

Retouch)

Quina Scraper 60° - 80° 70°

Quina retouch

significantly

steepens the

working edge.[8]

Debitage

Characteristics

Retouch Flake

Size

Quina Retouch

Flakes
5 - 15 mm 10 mm

Small, scalar

flakes with

pronounced

bulbs of

percussion.

Platform Type on

Retouch Flakes

Quina Retouch

Flakes

Simple/Cortical - Platforms are

often formed by

the dorsal
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surface of the

scraper edge.

Experimental Protocols
This section details the methodology for the experimental replication of Quina scrapers, from

raw material selection to the final application of Quina retouch.

Materials and Equipment
Raw Material: High-quality, isotropic siliceous stone (e.g., flint, chert) in the form of large

nodules or blocks. The raw material should be free of internal fractures and inclusions.

Hard Hammers: Quartzite or other hard stone hammerstones of various sizes (500g - 1500g)

for core reduction and blank production.

Soft Hammers (Optional): Antler or dense wood billets for finer shaping and thinning,

although hard hammer percussion is more characteristic for initial blank production.

Pressure Flaker (Optional): Antler tine or copper-tipped tool for edge regularization prior to

retouch, though not the primary method for Quina retouch application.

Safety Equipment: Safety glasses, gloves, and a leather leg guard are mandatory.

Measuring Instruments: Calipers, goniometer, and a scale for quantitative analysis.

Methodology
The replication process can be broken down into three main stages: core preparation and

blank production, blank selection, and Quina retouch application.

Core Selection and Testing: Select a suitable raw material nodule. Assess its quality by

removing a few test flakes to check for internal flaws.

Platform Preparation: Create a striking platform on the core. This can be a simple, flat

surface created by splitting the nodule or by removing a large flake.
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Blank Production: The primary goal is to produce thick, wide flakes. This is typically achieved

through direct hard hammer percussion. The knapper should aim for flakes that carry mass

and have a thick cross-section, often retaining cortex on the dorsal surface. A discoidal or

Levallois-like core reduction strategy can be employed to control the shape and thickness of

the resulting flakes, although simpler, more opportunistic methods can also produce suitable

blanks.

Morphological Assessment: From the produced debitage, select flakes that are thick

(typically >15mm), have a robust cross-section, and possess a suitable edge for retouching.

Flakes with a natural cortical backing opposite the intended working edge are ideal as they

provide a comfortable grip.

Quantitative Measurement: Measure and record the length, width, thickness, and initial edge

angle of the selected blanks.

Initial Edge Regularization (Optional): If the chosen edge is irregular, it can be regularized by

removing small flakes through direct percussion with a hard hammer or pressure flaking.

Application of Quina Retouch: This is the defining feature of the scraper. It is achieved

through a series of contiguous, invasive flake removals using a hard hammer. The blows

should be directed at a steep angle to the edge, creating the characteristic scalariform or

"fish scale" pattern. The removals should be overlapping and result in a steep, robust, and

often convex working edge.

Resharpening: The process of Quina retouch can be repeated multiple times to simulate the

resharpening of a dulled edge. Each resharpening episode will further reduce the size of the

tool and potentially alter the edge angle.

Visualizations
Experimental Workflow for Quina Scraper Replication
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Caption: Experimental workflow for replicating Quina scrapers.
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Caption: Key characteristics leading to Quina retouch morphology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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